Cas no 1519685-58-5 (2-(3,4-Dihydro-2H-1-benzopyran-8-yl)propanoic acid)

• Product Name: 2-(3,4-Dihydro-2H-1-benzopyran-8-yl)propanoic acid
• CAS No: 1519685-58-5
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 5747584
• PubChem ID: 130170738
• Update Time: 2025-06-07

2-(3,4-Dihydro-2H-1-benzopyran-8-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1138003
• 2-(3,4-Dihydro-2H-1-benzopyran-8-yl)propanoic acid
• 2-(3,4-Dihydro-2H-1-benzopyran-8-yl)propanoicacid
• 1519685-58-5

• Inchi： 1S/C12H14O3/c1-8(12(13)14)10-6-2-4-9-5-3-7-15-11(9)10/h2,4,6,8H,3,5,7H2,1H3,(H,13,14)
• InChI Key： MQDXELMEFQKVPM-UHFFFAOYSA-N
• SMILES： O1CCCC2C=CC=C(C(C(=O)O)C)C1=2

Computed Properties

• Exact Mass: 206.094294304g/mol
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(3,4-Dihydro-2H-1-benzopyran-8-yl)propanoic acid

2-(3,4-Dihydro-2H-1-benzopyran-8-yl)propanoic Acid: A Comprehensive Overview

2-(3,4-Dihydro-2H-1-benzopyran-8-yl)propanoic acid (CAS No. 1519685-58-5) is a unique compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as a benzopyran derivative, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and potential applications of 2-(3,4-dihydro-2H-1-benzopyran-8-yl)propanoic acid.

Chemical Structure and Synthesis: The chemical structure of 2-(3,4-dihydro-2H-1-benzopyran-8-yl)propanoic acid is characterized by a benzopyran ring system fused with a propanoic acid moiety. This unique structural arrangement imparts specific chemical and physical properties to the compound. The synthesis of this compound typically involves multi-step reactions, including the formation of the benzopyran ring and subsequent functionalization to introduce the propanoic acid group. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing 2-(3,4-dihydro-2H-1-benzopyran-8-yl)propanoic acid, making it more accessible for research and development purposes.

Biological Properties: One of the most notable features of 2-(3,4-dihydro-2H-1-benzopyran-8-yl)propanoic acid is its diverse biological activity. Studies have shown that this compound possesses anti-inflammatory, antioxidant, and neuroprotective properties. These activities are attributed to its ability to modulate various signaling pathways involved in inflammation and oxidative stress. For instance, research has demonstrated that 2-(3,4-dihydro-2H-1-benzopyran-8-yl)propanoic acid can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for treating inflammatory diseases.

Pharmacological Applications: The pharmacological potential of 2-(3,4-dihydro-2H-1-benzopyran-8-yl)propanoic acid has been explored in various preclinical studies. In models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, this compound has shown promising results in reducing neuroinflammation and protecting neuronal cells from oxidative damage. Additionally, its anti-inflammatory properties make it a potential therapeutic agent for conditions such as rheumatoid arthritis and multiple sclerosis.

Clinical Trials: While 2-(3,4-dihydro-2H-1-benzopyran-8-yl)propanoic acid is still in the early stages of clinical development, several phase I and II trials are underway to evaluate its safety and efficacy in human subjects. Preliminary results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses. Further clinical trials are needed to fully assess the therapeutic potential of this compound.

Safety and Toxicology: Safety is a critical consideration in the development of any new pharmaceutical agent. Preclinical toxicology studies have shown that 2-(3,4-dihydro-2H-1-benzopyran-8-yl)propanoic acid has a favorable safety profile at relevant doses. However, ongoing research is necessary to ensure its long-term safety and to identify any potential side effects or contraindications.

FUTURE DIRECTIONS: The future prospects for 2-(3,4-dihydro-2H-1-benzopyran-8-yl)propanoic acid are promising. Ongoing research aims to optimize its pharmacokinetic properties, enhance its bioavailability, and explore new therapeutic applications. Additionally, efforts are being made to develop novel formulations that can improve patient compliance and treatment outcomes.

In conclusion, 2-(3,4-dihydro-2H-1-benzopyran-8-yl)propanoic acid (CAS No. 1519685-58-5) is a multifaceted compound with significant potential in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent.